5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one

• IUPAC Name: 5-hydroxy-4,4-dimethyl-1,3-diazinan-2-one
• InChI: InChI=1S/C6H12N2O2/c1-6(2)4(9)3-7-5(10)8-6/h4,9H,3H2,1-2H3,(H2,7,8,10)
• InChI Key: LPERGLUHHTWJJC-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CNC(=O)N1)O)C
• Molecular Formula: C6H12N2O2
• Molecular Weight: 144.17 g/mol

Description

5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one is a chemical compound with the molecular formula C5H10N2O2. It has a molecular weight of 130.15. The compound is stored at room temperature and comes in a powder form.

Molecular Structure Analysis

The molecular structure of 5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one consists of a six-membered ring with two nitrogen atoms, two carbon atoms, and an oxygen atom. The ring also contains two methyl groups and a hydroxy group.

Scientific Research Applications

Synthesis and Structural Characterization

Research has been conducted on the synthesis and structural characterization of compounds with similar chemical structures or functionalities, which could provide insights into methodologies applicable to "5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one". For example, the work on "π-π stacking motifs in dialkylbis{5-[(E)-2-aryldiazen-1-yl]-2-hydroxybenzoato}tin(IV) complexes" examines the structural diversity and biological activity of diorganotin(IV) complexes, highlighting the importance of structural analysis in understanding the biological applications of similar compounds (Linden & Basu Baul, 2016). This research emphasizes the significance of π-π stacking interactions and supramolecular structural motifs, which could be relevant when studying the properties and applications of "5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one".

Catalytic and Biological Applications

Further, the synthesis and evaluation of novel chemical entities derived from similar compounds demonstrate potential catalytic and biological applications. For instance, the study on "Copper(II) Complexes of Novel 1,5-Diaza-cis-decalin Diamine Ligands" explores the effectiveness of these complexes in oxidative asymmetric biaryl couplings, suggesting the potential for "5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one" derivatives in catalysis and synthesis processes (Kozlowski et al., 2002). This highlights the importance of exploring the reactivity and structural characteristics of "5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one" in developing novel catalysts or therapeutic agents.

Chemical Transformations and Functionalization

Additionally, studies on chemical transformations and functionalization of related compounds offer insights into potential applications of "5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one" in synthesizing valuable derivatives. The research on "Catalytic conversion of 5-hydroxymethylfurfural to some value-added derivatives" demonstrates the transformation of HMF into various chemicals and fuels, showcasing the versatility of hydroxy-functionalized compounds in chemical synthesis and the development of new materials or drugs (Kong et al., 2018).

Safety and Hazards

The safety information for 5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one indicates that it may cause skin irritation and serious eye damage. Precautionary measures include avoiding breathing dust or fumes, washing thoroughly after handling, and wearing protective gloves and eye protection.

Mechanism of Action

Pharmacokinetics

Some predicted properties include a density of 13±01 g/cm³, a boiling point of 4460±380 °C at 760 mmHg, and a vapor pressure of 00±24 mmHg at 25°C . The compound also has a high water solubility at 25 deg C (mg/L): 1.692e+005 , which could potentially impact its bioavailability.

Result of Action

The molecular and cellular effects of 5-Hydroxy-4,4-dimethyl-1,3-diazinan-2-one’s action are currently unknown due to the lack of research on this compound .